Cas no 71989-31-6 (Fmoc-Pro-OH)

Fmoc-Pro-OH Properties

Names and Identifiers

• (S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidine-2-carboxylic acid
• Fmoc-Pro-OH
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-proline
• (2S)-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-2-carboxylic acid
• 9-FLUORENYLMETHOXYCARBONYL-L-PROLINE
• FMOC-L-Proline
• Fmoc-L-Pro-OH
• L-Proline-d3-N-Fmoc
• L-Proline-N-Fmoc
• (2S)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidine-2-carboxylic acid
• AG-G-82817
• Fmoc-(S)-proline
• Fmoc-L-proline-OH
• N-(9-Fluorenylmethoxycarbonyl)-L-proline
• N-Fmoc-(S)-proline
• SBB066147
• N-FMOC-L-PROLINE
• (2S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
• (2S)-1-[(fluoren-9-ylmethyl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• FMOC-PRO
• PubChem10033
• 1-(9H-Fluorene-
• AKOS015924242
• J-300224
• CHEMBL4637507
• Z1123720062
• (S)-FMOC-PYRROLIDINE-2-CARBOXYLIC ACID
• [(9H-fluoren-9-ylmethoxy)carbonyl]-L-proline
• SCHEMBL118354
• M03372
• (S)-N-(9-Fluorenylmethoxycarbonyl)proline
• 71989-31-6
• Fmoc-Pro-OH, >=99.0% (HPLC)
• EN300-81243
• Fmoc-Pro-OH,Nonhydrate
• AKOS012535968
• Fmoc-Pro-OH.nH2O
• HY-W013780
• NS00064249
• F0298
• CS-11264
• 3HXX85PZ7M
• MFCD00037122
• DTXSID401318313
• 1,2-Pyrrolidinedicarboxylic acid, 1-(9H-fluoren-9-ylmethyl) ester, (2S)-
• AM82196
• CS-W014496
• ZPGDWQNBZYOZTI-SFHVURJKSA-N
• (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-proline
• 1-(9H-fluoren-9-ylmethyl)-(S)-hydrogenpyrrolidin-1,2-dicarboxylat
• DB-029824
• +Expand

• MDL： MFCD00065670
• InChIKey： ZPGDWQNBZYOZTI-SFHVURJKSA-N
• Inchi： 1S/C20H19NO4/c22-19(23)18-10-5-11-21(18)20(24)25-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,22,23)/t18-/m0/s1
• SMILES： O(C(N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(=O)O[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12
• BRN： 3596735

Computed Properties

• Exact Mass: 337.131408g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 337.131408g/mol
• Monoisotopic Mass: 337.131408g/mol
• Topological Polar Surface Area: 66.8Ų
• Heavy Atom Count: 25
• Complexity: 500
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 3.42240
• PSA: 69.67
• Refractive Index: -32.5 ° (C=1, DMF)
• Boiling Point: 548.6°C at 760 mmHg
• Melting Point: 117-118 °C (lit.)
• Flash Point: 285.6℃
• Solubility: Soluble in methanol. (almost transparency.)
• Color/Form: White powder.
• Solubility: Not determined.
• Specific Rotation: -32 º (c=1,DMF)
• Optical Activity: [α]20/D −32±1°, c = 1% in DMF
• Density: 1.2486 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters